Cas no 1248605-95-9 (3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid)

• Product Name: 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid
• CAS No: 1248605-95-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6419004
• PubChem ID: 61924630
• Update Time: 2025-08-03

3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid
• 1H-Pyrazole-1-propanoic acid, 4-ethyl-3,5-dimethyl-α-(methylamino)-
• EN300-1139715
• 1248605-95-9
• AKOS011198562
• CS-0344752

• Inchi： 1S/C11H19N3O2/c1-5-9-7(2)13-14(8(9)3)6-10(12-4)11(15)16/h10,12H,5-6H2,1-4H3,(H,15,16)
• InChI Key： YAOXAIXCMQQYQY-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C(CC)=C1C)C(NC)C(=O)O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 382.1±42.0 °C(Predicted)
• pka: 1.76±0.10(Predicted)

Additional information on 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid

Recent Advances in the Study of 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid (CAS: 1248605-95-9)

The compound 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid (CAS: 1248605-95-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of this compound, which combines a pyrazole ring with an amino acid moiety, making it a promising scaffold for the development of novel bioactive molecules. Researchers have explored its role as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. The compound's ability to interact with these targets has been demonstrated through in vitro and in vivo studies, suggesting its potential as a lead compound for further optimization.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable and high-yield synthesis of 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid, which has facilitated its availability for further pharmacological evaluation. The synthetic approach involves the condensation of 4-ethyl-3,5-dimethylpyrazole with a protected amino acid derivative, followed by deprotection and purification steps to yield the final product with high purity.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific signaling pathways. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory responses, as reported in a recent study published in Bioorganic & Medicinal Chemistry Letters. The compound's efficacy in reducing cytokine production in cell-based assays underscores its potential as an anti-inflammatory agent. Additionally, preliminary in vivo data suggest that it may have neuroprotective effects, although further studies are needed to elucidate its mechanism of action in neurological models.

Another area of interest is the compound's potential application in oncology. A 2024 study in the European Journal of Medicinal Chemistry investigated its effects on cancer cell lines, revealing selective cytotoxicity against certain tumor types. The researchers attributed this activity to the compound's ability to induce apoptosis and inhibit proliferation pathways. These findings open new avenues for the development of targeted therapies, particularly for cancers with limited treatment options.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward preclinical development.

In conclusion, 3-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)-2-(methylamino)propanoic acid (CAS: 1248605-95-9) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research aims to refine its properties and explore its applications in diverse disease areas. The compound's unique chemical structure and biological activity make it a valuable candidate for future drug discovery efforts, warranting continued investigation and development.